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Compound of Interest

Compound Name: 4-Bromo-1-butene

Cat. No.: B139220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-
Bromo-1-butene (CAS No. 5162-44-7), a highly flammable and reactive brominated alkene.

Adherence to these procedures is critical for ensuring laboratory safety and experimental

success.

Hazard Identification and Classification
4-Bromo-1-butene is classified as a hazardous substance with the following primary risks:

Flammable Liquid: It is a highly flammable liquid and vapor.[1][2]

Eye Irritant: Causes serious eye irritation.[1][2]

Respiratory Sensitizer: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.[1][3]

Skin Irritant: Causes skin irritation.[2]

Specific Target Organ Toxicity: May cause respiratory irritation.[1][3]
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Hazard Classification Category

Flammable liquids Category 2

Eye irritation Category 2A

Respiratory sensitization Category 1

Skin Irritation Category 2

Specific target organ toxicity – single exposure Category 3

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 4-Bromo-1-butene.

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1][4]

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin Protection

Fire/flame resistant and

impervious clothing. Neoprene

or nitrile rubber gloves.[1][2][4]

Prevents skin contact which

can cause irritation. Flame-

resistant clothing is necessary

due to the high flammability of

the substance.

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

Work should be conducted in a

well-ventilated area, preferably

a laboratory fume hood.[4]

Protects against inhalation of

vapors which can cause

respiratory irritation and

sensitization.

Step-by-Step Handling Protocol
3.1. Preparation and Engineering Controls:
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Work exclusively in a well-ventilated area, such as a certified laboratory fume hood.[4]

Ensure that an emergency eye wash fountain and safety shower are readily accessible in the

immediate vicinity of the handling area.[2]

Ground and bond all containers and receiving equipment to prevent static discharge, which

can be an ignition source.[1][2]

Use only non-sparking tools and explosion-proof electrical and ventilating equipment.[1][2]

Keep the chemical away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking in the handling area.[1][2]

3.2. Chemical Handling:

Avoid all contact with eyes and skin. Do not breathe vapor and mist.[2]

Keep the container tightly closed when not in use.[1][2]

Wash hands thoroughly after handling.[1]

3.3. Storage:

Store in a cool, dry, and well-ventilated place.[1][5]

Keep the container tightly closed.[1][2]

Store locked up.[1]

Store away from incompatible materials such as strong bases and strong oxidizing agents.[6]

[7] The substance is also light-sensitive.[6][7]

Disposal Plan
Proper disposal of 4-Bromo-1-butene and its containers is crucial to prevent environmental

contamination and ensure safety.

Waste Chemical Disposal: Dispose of contents and container to an appropriate treatment

and disposal facility in accordance with applicable laws and regulations.[1] Unused,
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unreacted product should be collected in a designated container for halogenated organic

waste (Container B).[3]

Empty Container Disposal: Handle empty containers with care as they may retain flammable

residual vapors.[2] Do not reuse empty containers. They should be disposed of through a

licensed waste disposal facility.[2]

Spill Cleanup:

Eliminate all ignition sources.

For small spills, absorb with an inert material (e.g., dry sand or earth) and place into a

chemical waste container using non-sparking tools.[5][8]

Provide ventilation. A vapor-suppressing foam may be used to reduce vapors.[5]

Avoid discharge into drains, water courses, or onto the ground.[4]

First Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a

comfortable position for breathing.[1][2] If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1][5]

Skin Contact

Take off immediately all contaminated clothing.

[1] Rinse the affected area with plenty of soap

and water for at least 15 minutes.[5] Get

medical advice if skin irritation occurs.[2]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses, if present and easy

to do. Continue rinsing for at least 15 minutes.

[2][5] Get immediate medical attention.[2][5]

Ingestion

Do NOT induce vomiting.[5] Rinse mouth with

water.[4] Never give anything by mouth to an

unconscious person.[2][5] Get immediate

medical aid.[5]

Workflow for Safe Handling of 4-Bromo-1-butene

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.echemi.com/sds/4-bromo-1-butene-pid_Rock1772.html
https://www.gelest.com/wp-content/uploads/product_msds/ENEB0525-msds.pdf
https://www.echemi.com/sds/4-bromo-1-butene-pid_Rock1772.html
https://m.chemicalbook.com/ProductMSDSDetailCB6354587_EN.htm
https://www.echemi.com/sds/4-bromo-1-butene-pid_Rock1772.html
https://m.chemicalbook.com/ProductMSDSDetailCB6354587_EN.htm
https://www.gelest.com/wp-content/uploads/product_msds/ENEB0525-msds.pdf
https://www.echemi.com/sds/4-bromo-1-butene-pid_Rock1772.html
https://www.gelest.com/wp-content/uploads/product_msds/ENEB0525-msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6354587_EN.htm
https://www.gelest.com/wp-content/uploads/product_msds/ENEB0525-msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6354587_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6354587_EN.htm
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4881
https://www.gelest.com/wp-content/uploads/product_msds/ENEB0525-msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6354587_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6354587_EN.htm
https://www.benchchem.com/product/b139220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of 4-Bromo-1-butene

1. Preparation

2. Handling

3. Disposal

4. Emergency Response

Don Appropriate PPE

Prepare Workspace in Fume Hood

Exposure: Administer First Aid and Seek Medical Attention

If Exposure Occurs

Verify Emergency Equipment Accessibility

Transfer Chemical Using Grounded Equipment

Perform Reaction Under Inert Atmosphere (if required)

Spill: Evacuate, Ventilate, and Contain

If Spill Occurs

Store Securely in a Cool, Ventilated Area

Collect Waste in Halogenated Solvent Container

Decontaminate and Dispose of Empty Containers
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Caption: This diagram outlines the key steps for the safe handling of 4-Bromo-1-butene, from

preparation to disposal, including emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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